Cas no 1363382-30-2 (3-Bromo-1-methyl-1H-indazole-6-carboxylic acid)

• Product Name: 3-Bromo-1-methyl-1H-indazole-6-carboxylic acid
• CAS No: 1363382-30-2
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD21642006
• CID: 4591089
• PubChem ID: 72208025
• Update Time: 2025-05-20

3-Bromo-1-methyl-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-1-METHYL-1H-INDAZOLE-6-CARBOXYLIC ACID
• 1H-Indazole-6-carboxylic acid, 3-bromo-1-methyl-
• PB37622
• SB19858
• 3-BROMO-1-METHYLINDAZOLE-6-CARBOXYLIC ACID
• 1363382-30-2
• EN300-7421190
• SY259726
• CS-0054603
• AKOS023568440
• P12952
• DB-424616
• AS-67765
• 3-BROMO-1-METHYL-1H-INDAZOLE-6-CARBOXYLICACID
• MFCD21642006
• 3-Bromo-1-methyl-1H-indazole-6-carboxylic acid

• MDL： MFCD21642006
• Inchi： 1S/C9H7BrN2O2/c1-12-7-4-5(9(13)14)2-3-6(7)8(10)11-12/h2-4H,1H3,(H,13,14)
• InChI Key： DMDCLOZQWPLXRK-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC(C(=O)O)=CC=2N(C)N=1

Computed Properties

• Exact Mass: 253.96909 g/mol
• Monoisotopic Mass: 253.96909 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1
• Molecular Weight: 255.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Bromo-1-methyl-1H-indazole-6-carboxylic acid

Introduction to 3-Bromo-1-methyl-1H-indazole-6-carboxylic acid (CAS No. 1363382-30-2)

3-Bromo-1-methyl-1H-indazole-6-carboxylic acid (CAS No. 1363382-30-2) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the bromine and methyl groups, along with the carboxylic acid functionality, imparts unique chemical and biological characteristics to this molecule.

The structure of 3-Bromo-1-methyl-1H-indazole-6-carboxylic acid consists of a substituted indazole ring with a bromine atom at the 3-position, a methyl group at the 1-position, and a carboxylic acid group at the 6-position. These functional groups play crucial roles in determining the compound's reactivity and biological activity. The bromine atom, for instance, can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, making this compound a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of new therapeutic agents based on indazole derivatives. Research has shown that indazoles can modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For example, studies have demonstrated that certain indazole derivatives can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

3-Bromo-1-methyl-1H-indazole-6-carboxylic acid has been investigated for its potential as a lead compound in drug discovery. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing selective COX-2 inhibitors. The researchers found that by modifying the substituents on the indazole ring, they could achieve high selectivity for COX-2 over COX-1, which is important for reducing gastrointestinal side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 3-Bromo-1-methyl-1H-indazole-6-carboxylic acid has also shown promise in cancer research. Indazoles have been reported to exhibit antitumor activity through various mechanisms, such as inducing apoptosis and inhibiting angiogenesis. A study published in Cancer Letters investigated the effects of this compound on human breast cancer cells. The results indicated that it could effectively inhibit cell proliferation and induce apoptosis by modulating key signaling pathways.

The carboxylic acid group in 3-Bromo-1-methyl-1H-indazole-6-carboxylic acid makes it an attractive candidate for conjugation with other molecules to enhance its therapeutic potential. For instance, researchers have explored conjugating this compound with targeting ligands to improve its delivery to specific tissues or cells. This approach has shown promise in improving the efficacy and reducing the toxicity of anticancer drugs.

In addition to its therapeutic applications, 3-Bromo-1-methyl-1H-indazole-6-carboxylic acid is also used as a building block in organic synthesis. Its reactivity and functional group diversity make it a valuable starting material for synthesizing more complex molecules with diverse biological activities. For example, it can be used to synthesize prodrugs that are activated under specific conditions within the body, thereby enhancing their therapeutic effects while minimizing side effects.

The synthesis of 3-Bromo-1-methyl-1H-indazole-6-carboxylic acid typically involves multistep procedures that include bromination, methylation, and carboxylation reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For instance, one study published in Organic Letters described a palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In conclusion, 3-Bromo-1-methyl-1H-indazole-6-carboxylic acid (CAS No. 1363382-30-2) is a multifaceted compound with broad applications in chemical and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for developing new therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of biological processes and developing innovative treatments for various diseases.